2-(2-Isopropylphenyl)-1-propanol

• IUPAC Name: 1-(2-propan-2-ylphenyl)propan-1-ol
• InChI: InChI=1S/C12H18O/c1-4-12(13)11-8-6-5-7-10(11)9(2)3/h5-9,12-13H,4H2,1-3H3
• InChI Key: AXTAHZUINHMAJB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1C(C)C)O
• Molecular Formula: C12H18O
• DSSTOX Substance ID: DTXSID60973988
• Molecular Weight: 178.27 g/mol
• CAS No.: 58443-82-6

Description

2-(2-Isopropylphenyl)-1-propanol is a secondary alcohol featuring a branched aromatic substituent at the ortho position of the benzene ring. Its molecular formula is C₁₂H₁₈O, with a molecular weight of 178.27 g/mol.

Biological Activity

2-(2-Isopropylphenyl)-1-propanol, also known by its CAS number 58443-82-6, is an organic compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The compound features a propanol backbone with an isopropyl-substituted phenyl group. Its structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{O}$$

This structure is significant as it influences the compound's interactions with biological systems.

Neurotoxic Effects

Some studies have suggested that isopropanol derivatives can have neurotoxic effects, particularly in high concentrations. A case study involving mixed intoxication with isopropyl alcohol highlighted the need for caution regarding exposure levels .

Case Study: Mixed Intoxication
A hospitalized patient ingested a topical antiseptic containing isopropyl alcohol and propanol-1. Plasma concentrations indicated significant levels of isopropanol but no severe toxicity was reported, emphasizing the importance of monitoring exposure to such compounds in clinical settings .

The biological activity of 2-(2-Isopropylphenyl)-1-propanol may involve several mechanisms:

• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes critical for bacterial metabolism.
• Membrane Disruption : The hydrophobic nature of the compound may allow it to integrate into bacterial membranes, leading to cell lysis.

Toxicological Studies

Research has indicated that derivatives of isopropanol can exhibit varying degrees of toxicity depending on concentration and exposure route. A study on the biological monitoring of methoxypropanol suggested that similar compounds are readily absorbed through the skin and can accumulate in biological systems .

Table 2: Toxicity Levels of Isopropanol Derivatives

Compound	Route of Exposure	Toxicity Level
Isopropanol	Inhalation	Moderate
Propanol-1	Oral	Low
2-(2-Isopropylphenyl)-1-propanol (Predicted)	Dermal	TBD

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Propanol and 2-Propanol

• Reactivity: The position of the hydroxyl group significantly impacts reactivity. For example, ozonolysis of 1-propanol yields 60% propionaldehyde and 27% propionic acid, whereas 2-propanol produces 87% acetone under similar conditions due to its secondary alcohol structure . Inference for 2-(2-Isopropylphenyl)-1-propanol: The bulky 2-isopropylphenyl group may hinder oxidation reactions, reducing yields compared to simpler alcohols like 1-propanol.
• Physical Properties: Compound Molecular Weight (g/mol) Boiling Point (°C) Solubility in Water 1-Propanol 60.10 97 Miscible 2-Propanol 60.10 82.6 Miscible 2-(2-Isopropylphenyl)-1-propanol* 178.27 ~250–300 (estimated) Low (hydrophobic aromatic group) *Estimated based on analogs like 3-(2-Isopropylphenyl)-1-propene (MW 160.26) and 2-methyl-1-pentanol (MW 102.17) .

3-(2-Isopropylphenyl)-1-propene

• Structural Differences : This analog replaces the hydroxyl group with a propene chain, eliminating hydrogen-bonding capacity.
• Applications : Used in organic synthesis for coupling reactions. Its lack of a hydroxyl group reduces polarity, making it more suitable for hydrophobic environments .

2-Methyl-1-pentanol

• Hazard Profile: Property 2-Methyl-1-pentanol 2-(2-Isopropylphenyl)-1-propanol (Inferred) Flammability Combustible (EU) Likely flammable (aromatic alcohols) Toxicity Harmful if swallowed Moderate (bulky substituents reduce absorption) Irritancy Eye/skin irritant Similar (hydroxyl group reactivity) Data sourced from .

Syn-1-(4-Hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidin-1-yl)-1-propanol

• Functional Groups : This pharmaceutical precursor contains multiple hydroxyl and piperidine groups, enhancing water solubility and biological activity.
• Comparison: 2-(2-Isopropylphenyl)-1-propanol’s lack of polar groups limits its solubility but improves lipid membrane penetration, suggesting utility in drug delivery systems .